Cas no 4448-77-5 (Cycloheptanemethylamine)

• Product Name: Cycloheptanemethylamine
• CAS No: 4448-77-5
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD00021674
• CID: 45070
• PubChem ID: 78194
• Update Time: 2025-04-18

Cycloheptanemethylamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethylamine
• (Aminomethyl)cycloheptane~Cycloheptylmethylamine
• Cycloheptanemethanamine
• Cycloheptylmethanamine
• UNII-T955W3JLU9
• J-650100
• MFCD00021674
• AS-58049
• (cycloheptylmethyl)amine
• cycloheptane methylamine
• 1-CYCLOHEPTYLMETHANAMINE
• CAOQEOHEZKVYOJ-UHFFFAOYSA-N
• cycloheptylmethyl amine
• EN300-245077
• 4448-77-5
• J-011271
• FT-0624170
• Cycloheptanemethylamine, AldrichCPR
• J-520143
• AKOS009159046
• DTXSID90196188
• NS00048161
• SCHEMBL131488
• A826599
• A7065
• EINECS 224-692-0
• (Aminomethyl)cycloheptane
• T955W3JLU9
• N-cycloheptylmethyl-amine
• AMINOMETHYLCYCLOHEPTANE
• Z415655096
• Cycloheptylmethylamine
• DB-070561
• DTXCID00118679
• 224-692-0

• MDL： MFCD00021674
• Inchi： 1S/C8H17N/c9-7-8-5-3-1-2-4-6-8/h8H,1-7,9H2
• InChI Key： CAOQEOHEZKVYOJ-UHFFFAOYSA-N
• SMILES： NCC1CCCCCC1
• BRN： 2958734

Computed Properties

• Exact Mass: 127.13600
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 63
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0,884 g/cm3
• Boiling Point: 98-101°C 35mm
• Flash Point: 70°C
• Refractive Index: 1.4740
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 26.02000
• LogP: 2.61580
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

Cycloheptanemethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2734
• Hazard Category Code： 34-36-22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R10; R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)